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Cat. No.: B12412809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the device architecture and

performance of high-efficiency organic light-emitting diodes (OLEDs) based on the thermally

activated delayed fluorescence (TADF) emitter mCP-BP-SFAC. The accompanying protocols

offer step-by-step guidance for the fabrication and characterization of these devices.

Introduction to mCP-BP-SFAC for High-Efficiency
OLEDs
The emitter, mCP-BP-SFAC, is a promising candidate for achieving high-efficiency sky-blue

electroluminescence in OLEDs. Its molecular design facilitates efficient TADF, a mechanism

that allows for the harvesting of both singlet and triplet excitons, leading to internal quantum

efficiencies approaching 100%. The strategic incorporation of carbazole (mCP) and sulfonyl-

fluorene (SFAC) moieties contributes to its desirable photophysical properties, including a high

photoluminescence quantum yield (PLQY) and optimized horizontal dipole orientation, which is

crucial for enhancing light out-coupling in the device.

Recent studies have demonstrated that OLEDs incorporating mCP-BP-SFAC can achieve

exceptional performance, with external quantum efficiencies (EQEs) reaching up to 38.0% in

doped device architectures.[1] This makes mCP-BP-SFAC a material of significant interest for

applications in next-generation displays and solid-state lighting.
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Device Architecture and Performance
Two primary device configurations have been shown to yield high performance with the mCP-
BP-SFAC emitter: a non-doped architecture and a doped architecture.

Non-Doped Device Architecture
In the non-doped configuration, a neat thin film of mCP-BP-SFAC serves as the emissive layer

(EML). This approach simplifies the fabrication process.

Device Structure:

ITO / HATCN (5 nm) / TAPC (50 nm) / TCTA (5 nm) / mCP (5 nm) / mCP-BP-SFAC (20 nm) /

DPEPO (5 nm) / TmPyPB (30 nm) / LiF (1 nm) / Al[1]
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Doped Device Architecture
In the doped configuration, mCP-BP-SFAC is co-evaporated with a host material, DPEPO, to

form the emissive layer. This architecture often leads to higher efficiencies by mitigating

concentration quenching.

Device Structure:

ITO / HATCN (5 nm) / TAPC (50 nm) / TCTA (5 nm) / mCP (5 nm) / 20 wt% mCP-BP-
SFAC:DPEPO (20 nm) / DPEPO (5 nm) / TmPyPB (30 nm) / LiF (1 nm) / Al[1][2]
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Energy Level Diagram
The following diagram illustrates the energy levels of the materials used in the doped device

architecture, facilitating efficient charge injection and transport.
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Quantitative Performance Data
The following tables summarize the key performance metrics for both non-doped and doped

mCP-BP-SFAC OLEDs.

Table 1: Performance of the Non-Doped mCP-BP-SFAC OLED[1]

Parameter Value

Max. External Quantum Efficiency (EQE) 25.0%

Max. Current Efficiency 53.8 cd A⁻¹

Max. Power Efficiency 56.0 lm W⁻¹

Turn-on Voltage (at 1 cd m⁻²) 2.7 V

Electroluminescence Peak 488 nm

CIE Coordinates (x, y) (0.17, 0.34)

Table 2: Performance of the Doped (20 wt%) mCP-BP-SFAC OLED

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b12412809?utm_src=pdf-body-img
https://www.benchchem.com/product/b12412809?utm_src=pdf-body
https://www.benchchem.com/product/b12412809?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8528420/
https://www.benchchem.com/product/b12412809?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Max. External Quantum Efficiency (EQE) 38.0%

Max. Current Efficiency 73.1 cd A⁻¹

Max. Power Efficiency 67.5 lm W⁻¹

Turn-on Voltage (at 1 cd m⁻²) 2.8 V

Electroluminescence Peak 478 nm

CIE Coordinates (x, y) (0.16, 0.28)

Experimental Protocols
OLED Fabrication Protocol
This protocol details the fabrication of mCP-BP-SFAC OLEDs via thermal evaporation in a

high-vacuum environment.

Materials and Equipment:

Indium tin oxide (ITO)-coated glass substrates

Organic materials: HATCN, TAPC, TCTA, mCP, mCP-BP-SFAC, DPEPO, TmPyPB

Inorganic materials: LiF, Al

High-vacuum thermal evaporation system (< 10⁻⁶ Torr)

Substrate cleaning solutions (detergent, deionized water, acetone, isopropanol)

UV-ozone treatment system

Procedure:

Substrate Cleaning:

Clean the ITO-coated glass substrates sequentially in ultrasonic baths of detergent,

deionized water, acetone, and isopropanol for 15 minutes each.
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Dry the substrates with a nitrogen gun.

Treat the substrates with UV-ozone for 10 minutes to enhance the work function of the ITO

and improve hole injection.

Organic Layer Deposition:

Transfer the cleaned substrates into a high-vacuum thermal evaporation chamber.

Deposit the organic layers sequentially onto the ITO substrate at a deposition rate of 1-2

Å/s. The layer thicknesses are specified in the device architecture diagrams.

For the doped emissive layer, co-evaporate mCP-BP-SFAC and DPEPO from separate

sources. The doping concentration is controlled by adjusting the deposition rates of the

individual materials.

Cathode Deposition:

Deposit a thin layer of LiF (1 nm) at a rate of 0.1-0.2 Å/s.

Deposit a thicker layer of Al (100-150 nm) at a rate of 5-10 Å/s to serve as the cathode.

Encapsulation:

After deposition, encapsulate the devices in a nitrogen-filled glovebox using a UV-curable

epoxy and a glass lid to prevent degradation from moisture and oxygen.
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Device Characterization Protocol
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This protocol outlines the procedures for measuring the key performance characteristics of the

fabricated OLEDs.

Equipment:

Source measure unit (SMU)

Spectroradiometer

Photodiode

Integrating sphere (for EQE measurements)

Procedure:

Current Density-Voltage-Luminance (J-V-L) Characteristics:

Place the encapsulated device in a light-tight test fixture.

Connect the device to the SMU.

Apply a forward voltage bias and sweep the voltage in defined steps.

Simultaneously measure the current flowing through the device and the luminance using a

calibrated photodiode or spectroradiometer.

Electroluminescence (EL) Spectrum:

At a constant driving voltage or current, measure the emitted light spectrum using a

spectroradiometer.

From the spectrum, determine the peak emission wavelength and the CIE color

coordinates.

External Quantum Efficiency (EQE):

Measure the total light output of the device using an integrating sphere coupled with a

spectroradiometer.
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Calculate the EQE as the ratio of the number of photons emitted from the device to the

number of electrons injected into the device.

Efficiency Calculations:

Current Efficiency (cd/A): Calculated from the luminance and current density data.

Power Efficiency (lm/W): Calculated from the current efficiency and the operating voltage.

Conclusion
The TADF emitter mCP-BP-SFAC has been demonstrated to be a highly effective material for

fabricating high-efficiency sky-blue OLEDs. Both non-doped and doped device architectures

exhibit excellent performance, with the doped configuration achieving a remarkable maximum

external quantum efficiency of 38.0%. The detailed protocols provided herein offer a

comprehensive guide for the successful fabrication and characterization of these high-

performance OLEDs, paving the way for their application in advanced optoelectronic

technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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